Cas no 171667-29-1 ((R)-2-Methyl-3-(1-naphthyl)-1-propanol)

• Product Name: (R)-2-Methyl-3-(1-naphthyl)-1-propanol
• CAS No: 171667-29-1
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 5907942
• PubChem ID: 102461240
• Update Time: 2025-06-12

(R)-2-Methyl-3-(1-naphthyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• EN300-6506694
• (2R)-2-methyl-3-(naphthalen-1-yl)propan-1-ol
• 171667-29-1
• (R)-2-Methyl-3-(1-naphthyl)-1-propanol
• (2R)-2-methyl-3-naphthalen-1-ylpropan-1-ol

• Inchi： 1S/C14H16O/c1-11(10-15)9-13-7-4-6-12-5-2-3-8-14(12)13/h2-8,11,15H,9-10H2,1H3/t11-/m1/s1
• InChI Key： SHIFEQUXADCRQX-LLVKDONJSA-N
• SMILES： OC[C@H](C)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (R)-2-Methyl-3-(1-naphthyl)-1-propanol

Chemical Profile of (R)-2-Methyl-3-(1-naphthyl)-1-propanol (CAS No. 171667-29-1)

(R)-2-Methyl-3-(1-naphthyl)-1-propanol, identified by its CAS number 171667-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, with its unique structural configuration, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (R)-2-Methyl-3-(1-naphthyl)-1-propanol consists of a propanol backbone substituted with a methyl group at the second carbon and a 1-naphthyl group at the third carbon. This specific arrangement imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the naphthyl moiety enhances the lipophilicity of the molecule, which is a critical factor in drug design, particularly for compounds intended to interact with lipid-rich biological membranes.

In recent years, there has been growing interest in chiral compounds like (R)-2-Methyl-3-(1-naphthyl)-1-propanol due to their role in asymmetric synthesis and as key components in enantioselective catalysts. The (R) configuration of this compound is particularly significant because it influences the stereochemical outcome of reactions involving this intermediate. This has led to extensive research into its utility in constructing complex molecular architectures, which are often required for the development of biologically active molecules.

One of the most compelling areas of research involving (R)-2-Methyl-3-(1-naphthyl)-1-propanol is its application as a building block in the synthesis of pharmacologically relevant compounds. For instance, derivatives of this molecule have been explored as potential scaffolds for drugs targeting neurological disorders. The naphthyl group, known for its ability to interact with aromatic residues in proteins, makes it an attractive component for designing molecules that can modulate neurotransmitter activity. Preliminary studies suggest that certain analogs of this compound may exhibit properties similar to those of known neuroactive agents, although further research is necessary to fully elucidate their mechanisms of action.

The synthesis of (R)-2-Methyl-3-(1-naphthyl)-1-propanol presents unique challenges due to its chiral center and the need for high enantiomeric purity. Traditional synthetic routes often require careful optimization to achieve the desired stereoselectivity. Advances in catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have made it possible to produce this compound with greater efficiency and purity. These advancements not only facilitate research but also open up new avenues for industrial-scale production.

In addition to its pharmaceutical applications, (R)-2-Methyl-3-(1-naphthyl)-1-propanol has found utility in biochemical research as a probe for understanding enzyme-substrate interactions. The bulky naphthyl group can serve as a handle for spectroscopic studies, allowing researchers to monitor binding events at atomic resolution. This has been particularly valuable in studying enzymes involved in metabolic pathways, where understanding substrate recognition is crucial for drug design.

The physicochemical properties of (R)-2-Methyl-3-(1-naphthyl)-1-propanol, such as its solubility and stability, also make it a useful component in various chemical formulations. For example, it can be employed as a ligand in coordination chemistry or as a precursor for more complex heterocyclic compounds. Its ability to participate in multiple types of chemical reactions underscores its versatility as an intermediate.

Recent studies have also explored the potential use of (R)-2-Methyl-3-(1-naphthyl)-1-propanol in materials science. The unique electronic properties associated with the naphthyl group have led researchers to investigate its behavior in organic semiconductors and light-emitting diodes (OLEDs). While still an emerging area, these investigations highlight the broader applicability of this compound beyond traditional pharmaceuticals.

The safety profile of (R)-2-Methyl-3-(1-naphthyl)-1-propanol is another critical consideration. As with any chemical compound used in research or industrial settings, proper handling procedures must be followed to ensure worker safety and environmental protection. Current literature suggests that this compound is generally stable under standard conditions but may require specific storage protocols depending on its intended use.

In conclusion, (R)-2-Methyl-3-(1-naphthyl)-1-propanol (CAS No. 171667-29-1) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical synthesis and biochemical research, while its physicochemical properties offer opportunities for innovation in materials science. As research continues to uncover new uses for this molecule, it is likely to remain a cornerstone in the development of novel chemical entities.